7'-[(4-bromobenzyl)oxy]-2H,2'H-3,4'-bichromene-2,2'-dione

Specification

• Molecular Formula: C25H15BrO5
• Molecular Weight: 475.3 g/mol
• IUPAC Name: 7-[(4-bromophenyl)methoxy]-4-(2-oxochromen-3-yl)chromen-2-one
• Standard InChI: InChI=1S/C25H15BrO5/c26-17-7-5-15(6-8-17)14-29-18-9-10-19-20(13-24(27)30-23(19)12-18)21-11-16-3-1-2-4-22(16)31-25(21)28/h1-13H,14H2
• Standard InChI Key: MZCWTRNMBKWKSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC(=O)OC4=C3C=CC(=C4)OCC5=CC=C(C=C5)Br

Introduction

7'-[(4-bromobenzyl)oxy]-2H,2'H-3,4'-bichromene-2,2'-dione is a synthetic organic compound belonging to the bichromene class, characterized by its unique chromene structure. This compound features a 4-bromobenzyl group attached to a bichromene core, contributing to its chemical properties and potential applications in pharmaceuticals and materials science. Despite the lack of specific literature directly referencing this compound, its structure suggests potential biological activity and reactivity similar to other bichromene derivatives.

Synthesis

The synthesis of 7'-[(4-bromobenzyl)oxy]-2H,2'H-3,4'-bichromene-2,2'-dione typically involves multi-step organic synthesis processes. Key reagents may include 4-bromobenzyl alcohol, chromene derivatives, and oxidizing agents like potassium permanganate or chromium trioxide for dione formation. Reaction conditions such as temperature and solvent choice are critical for optimizing yield and purity.

Potential Applications

Bichromene derivatives, including 7'-[(4-bromobenzyl)oxy]-2H,2'H-3,4'-bichromene-2,2'-dione, have potential applications in medicinal chemistry due to their biological activity. These compounds are often studied for their antimicrobial and antioxidant properties. Further research is necessary to fully elucidate the therapeutic potential of this specific compound.

Chemical Reactions and Characterization

The compound can undergo various chemical reactions, such as electrophilic substitutions and coupling reactions. Characterization techniques like nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry are essential for confirming the purity and structure of the compound.